Cas no 2228970-97-4 (3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228970-97-4
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5879913
• PubChem ID: 165792059
• Update Time: 2025-05-19

3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid
• 2228970-97-4
• EN300-1824904

• Inchi： 1S/C12H14FNO2/c1-7-4-8(13)2-3-10(7)12(11(15)16)5-9(14)6-12/h2-4,9H,5-6,14H2,1H3,(H,15,16)
• InChI Key： VGYKXWBNRNYHBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228970-97-4)

3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228970-97-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, featuring a cyclobutane core substituted with an amino group and a fluorinated, methylated aromatic ring, presents a promising scaffold for the development of novel therapeutic agents. The presence of both polar and non-polar functional groups makes it a versatile building block for drug design, particularly in the quest for molecules with enhanced bioavailability and target specificity.

The fluoro-substituent at the para position of the aromatic ring is a key feature that contributes to the compound's pharmacological potential. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In particular, the 4-fluoro-2-methylphenyl moiety can enhance the compound's interaction with enzymes and receptors by influencing electronic distribution and steric hindrance. This modification is particularly relevant in the design of kinase inhibitors, where fluorine atoms have been extensively used to improve drug efficacy and selectivity.

Furthermore, the cyclobutane ring in this molecule introduces rigidity, which can be advantageous in optimizing binding interactions with biological targets. The cycloalkyl group often enhances binding affinity by reducing conformational flexibility, making it a valuable feature in drug design. The combination of these structural elements—amino group, fluorinated aromatic ring, and cyclobutane core—makes 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid a compelling candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of such compounds before experimental synthesis. The use of machine learning algorithms has been particularly useful in identifying potential drug candidates by analyzing structural features like those present in 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid. These computational methods have accelerated the drug discovery process by allowing rapid screening of large libraries of compounds, thereby reducing the time and cost associated with traditional high-throughput screening.

The amino group in this compound also provides a site for further chemical modification, allowing for the attachment of various pharmacophores or bioisosteres. This flexibility is crucial for tailoring the compound's properties to meet specific pharmacological requirements. For instance, coupling with heterocyclic structures or other functional groups can lead to derivatives with improved solubility, metabolic stability, or target specificity.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The rigid structure of the cyclobutane ring combined with the presence of polar functional groups makes 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid a potential candidate for inhibiting PPIs, which are notoriously difficult to target with traditional small-molecule drugs. PPIs play critical roles in many biological processes, including signal transduction and disease pathogenesis, making them attractive therapeutic targets.

Another area where this compound shows promise is in the development of antiviral agents. The unique structural features of 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid may allow it to interact with viral enzymes or proteins in ways that disrupt viral replication cycles. For example, fluorinated aromatic compounds have been shown to exhibit antiviral activity by inhibiting viral proteases or polymerases. The cyclobutane ring could further enhance binding affinity by providing a stable scaffold that mimics natural substrates or inhibitors.

The synthesis of 3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such reactions. Techniques like transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled researchers to construct complex molecular frameworks with high precision and yield. These advances have not only improved access to this compound but also laid the groundwork for synthesizing its derivatives more efficiently.

In conclusion,3-amino-1-(4-fluoro-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228970-97-4) represents a fascinating compound with numerous potential applications in pharmaceutical research. Its unique structural features—amino group,fluoro-substituent, methylated aromatic ring,and cyclobutane core—make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutic agents. As computational chemistry continues to evolve and synthetic methodologies improve,this compound will undoubtedly remain at the forefront of medicinal chemistry research.